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Part 1: Executive Safety Assessment
Compound Identity:

Chemical Name: 2,3-Dichloro-4-ethoxybenzaldehyde[1][2][3][4][5][6]

CAS Number: 41827-92-3[1][2][4][5]

Molecular Formula: C₉H₈Cl₂O₂[1][4]

Molecular Weight: 219.06 g/mol [4]

Operational Directive: This compound is a halogenated aromatic aldehyde. Unlike standard

organic waste, it poses specific environmental risks (potential dioxin formation during improper

combustion) and reactivity hazards (oxidation sensitivity).

IMMEDIATE ACTION CARD: SPILL RESPONSE
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Small Spill (<10g/mL): Do NOT use water. Absorb with vermiculite or sand. Scoop into a

wide-mouth jar labeled "Halogenated Solid Waste."

Large Spill: Evacuate the immediate area. Ventilate. Wear full PPE (Nitrile gloves, safety

goggles, lab coat).

Incompatibility Alert: Keep away from strong oxidizers (e.g., permanganates, peroxides) and

strong bases.

Part 2: Hazard Profiling & Scientific Rationale
As researchers, we must understand why a protocol exists to follow it effectively.

The Halogen Factor (Cl-Cl)
The presence of chlorine atoms at positions 2 and 3 mandates that this chemical never enters

the general organic waste stream.

Risk: Combustion of chlorinated aromatics in non-specialized incinerators can generate

polychlorinated dibenzodioxins (PCDDs) and furans.

Protocol: Must be routed to High-Temperature Incineration (HTI) facilities equipped with

scrubbers.

The Aldehyde Functionality (-CHO)
Aldehydes are susceptible to autoxidation, forming carboxylic acids (in this case, 2,3-dichloro-

4-ethoxybenzoic acid).[2]

Risk: While the acid is generally stable, the transition can generate pressure in sealed

containers over long periods if peroxides form intermediates.

Protocol: Minimize headspace in waste containers and ensure caps are vented or opened

regularly if stored for extended periods (though rapid disposal is preferred).

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The Critical Step)
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Do not mix with:

Non-halogenated solvents (Acetone, Ethanol) – Reason: Increases disposal cost and

complicates incineration.

Oxidizers – Reason: Fire/Explosion hazard.

Aqueous waste – Reason: Insolubility leads to biphasic mixtures that are difficult to sample.

Phase 2: Packaging & Labeling[2]
Container: High-Density Polyethylene (HDPE) or Glass (Amber preferred). Avoid metal

containers due to potential corrosion from trace acid formation.

Labeling:

Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC"[2]

Constituents: Write the full chemical name. Do not use abbreviations or structures.

Hazards: Check "Toxic" and "Irritant."

Phase 3: Disposal Workflow Diagram
The following logic gate ensures you select the correct waste stream based on the physical

state and purity of the waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ShowSupplierProductsDetail_621525_100.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7901437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
2,3-Dichloro-4-ethoxybenzaldehyde

Determine Physical State

Solid / Powder / Residue

Solution / Mother Liquor

STREAM A:
Solid Halogenated Waste

(Pack in wide-mouth HDPE)

 Scoop/Sweep Is the solvent Halogenated?
(e.g., DCM, Chloroform)

STREAM B:
Halogenated Solvent Waste
(Combine with DCM/CHCl3)

 Yes (DCM, etc.)

STREAM C:
Segregated Halogenated Liquid

(Do NOT mix with Acetone/EtOH)

 No (Pure or Non-Hal Solvent)

Click to download full resolution via product page

Caption: Decision matrix for segregating 2,3-Dichloro-4-ethoxybenzaldehyde waste streams

to ensure regulatory compliance.

Part 4: Technical Data for Waste Manifests
When filling out your institution's hazardous waste manifest, use the following data to ensure

accuracy.
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Parameter Value Notes for Disposal

Physical State Solid (typically)
May be liquid if impure or in

solution.[2]

Water Solubility Low / Insoluble Do not flush down drains.

Flash Point >100°C (Predicted)

Classified as "Combustible"

rather than "Flammable" for

transport.

RCRA Code Not P-listed or U-listed

Use general code D001

(Ignitable) if in flammable

solvent, or state-specific

halogenated codes.[2]

EPA Waste ID Halogenated Organic
Requires destruction efficiency

>99.99%.

Part 5: References
ChemicalBook. 2,3-dichloro-4-ethoxybenzaldehyde Product Properties & CAS 41827-92-

3. Retrieved from [2]

National Institutes of Health (NIH) - PubChem. General Guidelines for Halogenated

Benzaldehydes. Retrieved from [2]

Princeton University EHS. Waste Management: Halogenated vs. Non-Halogenated Solvents.

Retrieved from [2]

U.S. EPA. Hazardous Waste Combustion: The incineration of halogenated organics.

Retrieved from [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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